Cas no 112900-72-8 (17-benzoylpentatriacontane-16,18-dione)

• Product Name: 17-benzoylpentatriacontane-16,18-dione
• CAS No: 112900-72-8
• MF: C₄₂H₇₂O₃
• MW: 625.019293785095
• CID: 2609702
• PubChem ID: 71336842
• Update Time: 2025-04-21

17-benzoylpentatriacontane-16,18-dione Chemical and Physical Properties

Names and Identifiers

• 17-benzoylpentatriacontane-16,18-dione
• 112900-72-8
• DTXSID20764612

• Inchi： 1S/C42H72O3/c1-3-5-7-9-11-13-15-17-18-20-22-24-26-28-33-37-40(44)41(42(45)38-34-30-29-31-35-38)39(43)36-32-27-25-23-21-19-16-14-12-10-8-6-4-2/h29-31,34-35,41H,3-28,32-33,36-37H2,1-2H3
• InChI Key： KSZFLLGQGVLTCP-UHFFFAOYSA-N
• SMILES： O=C(C(C(C1C=CC=CC=1)=O)C(CCCCCCCCCCCCCCC)=O)CCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 624.54814615Da
• Monoisotopic Mass: 624.54814615Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 45
• Rotatable Bond Count: 34
• Complexity: 692
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 17.1
• Topological Polar Surface Area: 51.2Ų